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An In-depth Technical Guide to the Basic Properties of 7-Chloro-1H-pyrazolo[3,4-c]pyridine

Introduction

The pyrazolo[3,4-c]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry
and drug discovery. Its structural resemblance to endogenous purines allows it to function as a
bioisostere, interacting with a wide array of biological targets, including kinases and other ATP-
binding proteins.[1] Consequently, derivatives of this scaffold have shown promise in the
development of treatments for cancer, neurological disorders, and inflammatory diseases.[2]

Among the various substituted pyrazolo[3,4-c]pyridines, 7-Chloro-1H-pyrazolo[3,4-c]pyridine
(CAS No: 76006-11-6) serves as a particularly valuable and versatile intermediate. The
presence of a strategically positioned chlorine atom at the 7-position provides a reactive handle
for a multitude of cross-coupling reactions, enabling the systematic elaboration of the core
structure. This guide offers a comprehensive overview of the fundamental properties,
synthesis, reactivity, and applications of this key building block for researchers and
professionals in drug development.
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Physicochemical and Structural Properties

7-Chloro-1H-pyrazolo[3,4-c]pyridine is a white crystalline solid at room temperature.[3] Its
core structure consists of a fused pyrazole and pyridine ring system. The key physicochemical
properties are summarized in the table below.

Property Value Source
CAS Number 76006-11-6 [3]
Molecular Formula CeHaCIN3 [2]
Molecular Weight 153.57 g/mol [2]
Monoisotopic Mass 153.00937 Da [4]
7-chloro-1H-pyrazolo[3,4-
IUPAC Name o N/A
c]pyridine
LGYXPMDWRGMZCV-
InChl Key [4]
UHFFFAOYSA-N
SMILES C1=CN=C(C2=C1C=NN2)CI [4]
Predicted XlogP 1.4 [4]
Form Solid

Synthesis of 7-Chloro-1H-pyrazolo[3,4-c]pyridine

The synthesis of the pyrazolo[3,4-c]pyridine core is typically achieved through the cyclization of
appropriately substituted pyridine precursors. One established method involves the
diazotization of an aminopyridine followed by intramolecular cyclization.

Synthetic Workflow Diagram

The following diagram illustrates a typical synthetic pathway from a substituted aminopyridine.
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Synthesis of 7-Chloro-1H-pyrazolo[3,4-c]pyridine

NaNO3, Acetic Acid Intramolecular Cyclization
(2-ChIoro-3-amin0-4-methylpyridine%(mazonium Salt Intermediate Warming to RT 7-Chloro-1H-pyrazolo[3,4-c]pyridine
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Caption: Synthetic route to 7-Chloro-1H-pyrazolo[3,4-c]pyridine.

Detailed Experimental Protocol

This protocol is adapted from a procedure described for the synthesis of 7-Chloro-1H-
pyrazolo[3,4-c]pyridine.[3] The causality behind key steps is explained to provide field-proven
insight.

Objective: To synthesize 7-Chloro-1H-pyrazolo[3,4-c]pyridine from 2-chloro-3-amino-4-
methylpyridine.

Materials:

2-chloro-3-amino-4-methylpyridine (71.1 mmol)

e Sodium nitrite (NaNO2z) (107 mmol)

e Potassium acetate (92 mmol)

e Acetic acid (200 mL)

e Saturated sodium bicarbonate solution

o Ethyl acetate

¢ Hexane

 Silica gel
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Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 2-chloro-3-amino-4-methylpyridine
(10.14 g, 71.1 mmol) and potassium acetate (9.02 g, 92 mmol) in acetic acid (200 mL).

o Scientist's Insight: Acetic acid serves as both the solvent and the acidic medium required
for the formation of nitrous acid in situ. Potassium acetate acts as a buffer.

Diazotization: Cool the solution in an ice bath to maintain an internal temperature below 13
°C. Slowly add a solution of sodium nitrite (7.36 g, 107 mmol) in water (30 mL) dropwise.

o Scientist's Insight: The dropwise addition at low temperature is critical to control the
exothermic reaction and prevent the premature decomposition of the unstable diazonium
salt intermediate.

Cyclization: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 66 hours.

o Scientist's Insight: The extended reaction time at room temperature facilitates the
intramolecular cyclization, leading to the formation of the pyrazole ring.

Work-up and Extraction: Concentrate the reaction mixture under reduced pressure. Carefully
neutralize the residue with a saturated sodium bicarbonate solution until alkaline. Extract the
agueous layer with ethyl acetate.

o Scientist's Insight: Neutralization is necessary to remove acetic acid and precipitate the
product, which is then extracted into an organic solvent.

Purification: Combine the organic extracts, dry over anhydrous sulfate, and evaporate the
solvent. Adsorb the crude product onto silica gel. Purify by flash column chromatography
using a gradient of ethyl acetate in hexane (0% to 100%).[3]

o Scientist's Insight: Chromatography is essential to separate the desired product from
unreacted starting materials and side products, yielding the pure, white crystalline 7-
chloro-1H-pyrazolo[3,4-c]pyridine.[3]
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o Characterization: The final product can be characterized by mass spectrometry, which
should show peaks at m/z = 153.9 and 155.9, corresponding to the [M+H]* ions for the 3°Cl
and 3’Cl isotopes, respectively.[3]

Chemical Reactivity and Derivatization

The utility of 7-Chloro-1H-pyrazolo[3,4-c]pyridine in drug discovery stems from its capacity
for selective functionalization at multiple positions. The pyrazole ring offers two nitrogen atoms
(N-1 and N-2) for alkylation or protection, while the chloro-substituent at C-7 is a prime site for
transition metal-catalyzed cross-coupling reactions.

Key Reaction Vectors

Recent studies have demonstrated the selective elaboration of the related 5-halo-1H-
pyrazolo[3,4-c]pyridine scaffold, and similar principles apply to the 7-chloro isomer.[1]

e N-1/N-2 Functionalization: The pyrazole nitrogens can be selectively protected or alkylated,
which not only prevents unwanted side reactions but also provides a vector for introducing
additional functionality.[1]

e C-7 Cross-Coupling: The C-7 chlorine atom is readily displaced via palladium-catalyzed
reactions such as Suzuki-Miyaura (for C-C bond formation) and Buchwald-Hartwig amination
(for C-N bond formation).[1] This allows for the introduction of a wide range of aryl,
heteroaryl, and amino substituents.

e C-3 Functionalization: The C-3 position can be functionalized through borylation followed by
Suzuki-Miyaura cross-coupling.[1]

Derivatization Strategy Diagram
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Caption: Major reaction vectors for elaborating the core scaffold.

Applications in Drug Discovery

Pyrazolo[3,4-c]pyridine compounds are recognized as potent inhibitors of various kinases,
including Glycogen Synthase Kinase-3 (GSK-3) and Cyclin-Dependent Kinases (CDKSs).[2]
Their structural similarity to purines allows them to compete for the ATP-binding site of these
enzymes.[1] The ability to rapidly generate diverse libraries of analogues from 7-Chloro-1H-
pyrazolo[3,4-c]pyridine makes it an invaluable starting point for fragment-based drug
discovery (FBDD) campaigns aimed at developing novel therapeutics.[1]

Safety and Handling

While specific toxicity data for 7-Chloro-1H-pyrazolo[3,4-c]pyridine is not readily available,
related chloro-substituted heterocyclic compounds are often classified as acute toxicants and
irritants. Standard laboratory precautions should be observed, including the use of personal
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protective equipment (gloves, safety glasses, lab coat) and handling in a well-ventilated fume
hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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